Cas no 2229519-78-0 ((2,6-dimethoxyphenyl)methanesulfonyl fluoride)

• Product Name: (2,6-dimethoxyphenyl)methanesulfonyl fluoride
• CAS No: 2229519-78-0
• MF: C₉H₁₁FO₄S
• MW: 234.244645357132
• CID: 6553458
• PubChem ID: 165869223
• Update Time: 2025-05-19

(2,6-dimethoxyphenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2,6-dimethoxyphenyl)methanesulfonyl fluoride
• EN300-1989186
• 2229519-78-0

• Inchi： 1S/C9H11FO4S/c1-13-8-4-3-5-9(14-2)7(8)6-15(10,11)12/h3-5H,6H2,1-2H3
• InChI Key： FLNOKBBQIRKBGE-UHFFFAOYSA-N
• SMILES： S(CC1C(=CC=CC=1OC)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 234.03620816g/mol
• Monoisotopic Mass: 234.03620816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61Ų

Additional information on (2,6-dimethoxyphenyl)methanesulfonyl fluoride

Introduction to (2,6-Dimethoxyphenyl)methanesulfonyl Fluoride (CAS No. 2229519-78-0)

(2,6-dimethoxyphenyl)methanesulfonyl fluoride) is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2229519-78-0, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications. Its molecular structure, featuring a methanesulfonyl fluoride group attached to a dimethoxyphenyl ring, makes it a valuable reagent in synthetic chemistry and drug development.

The compound's primary utility lies in its role as a sulfonating agent, where it facilitates the introduction of sulfonyl groups into various organic molecules. This functionality is particularly useful in the synthesis of pharmaceutical intermediates and bioactive compounds. The presence of two methoxy substituents on the phenyl ring enhances its reactivity and solubility, making it an attractive choice for researchers seeking efficient synthetic pathways.

In recent years, the application of (2,6-dimethoxyphenyl)methanesulfonyl fluoride) has expanded into novel areas of medicinal chemistry. Its ability to introduce sulfonyl fluorides into complex molecular frameworks has been leveraged in the development of protease inhibitors, kinase inhibitors, and other therapeutic agents. These inhibitors are critical in targeting various diseases, including cancer and inflammatory disorders. The compound's efficacy in these applications stems from its ability to form stable sulfonyl fluorides, which exhibit high reactivity and selectivity.

One of the most compelling aspects of (2,6-dimethoxyphenyl)methanesulfonyl fluoride) is its role in enabling cross-coupling reactions. These reactions are fundamental to modern organic synthesis, allowing for the construction of complex molecular architectures with precision. The compound's sulfonating properties make it an ideal candidate for generating sulfonyl chlorides or other derivatives that can participate in palladium-catalyzed cross-coupling reactions. Such reactions are indispensable in the synthesis of heterocyclic compounds, which form the backbone of many pharmaceuticals.

The pharmaceutical industry has increasingly recognized the importance of (2,6-dimethoxyphenyl)methanesulfonyl fluoride) due to its contributions to drug discovery and development. Researchers have utilized this compound to synthesize novel analogs of existing drugs, improving their efficacy and reducing side effects. For instance, its application in generating sulfonylated peptides has led to the discovery of new antibiotics and antiviral agents. The compound's versatility ensures that it remains a cornerstone in the arsenal of synthetic chemists working on next-generation therapeutics.

From a chemical biology perspective, (2,6-dimethoxyphenyl)methanesulfonyl fluoride) has been instrumental in studying enzyme mechanisms and protein interactions. By modifying specific amino acid residues with sulfonyl fluorides, researchers can gain insights into enzyme function and develop targeted inhibitors. This approach has been particularly valuable in understanding metabolic pathways and designing drugs that modulate these pathways effectively. The compound's ability to introduce fluorine atoms into biological systems also enhances the stability of bioactive molecules, improving their pharmacokinetic properties.

The synthesis of (2,6-dimethoxyphenyl)methanesulfonyl fluoride) itself is a testament to advancements in organic chemistry methodologies. Modern synthetic routes have optimized its production, ensuring high yields and purity levels necessary for industrial applications. These improvements have been driven by the demand for reliable reagents in pharmaceutical research and development. As a result, manufacturers now offer standardized batches of this compound, complete with analytical certificates that guarantee its quality for sensitive applications.

The future prospects for (2,6-dimethoxyphenyl)methanesulfonyl fluoride) are promising, with ongoing research exploring new applications in materials science and agrochemicals. Its sulfonating capabilities make it a potential candidate for developing advanced polymers and specialty chemicals that exhibit unique properties. Additionally, its role in synthesizing bioactive molecules continues to evolve as new methodologies emerge from interdisciplinary collaborations between chemists and biologists.

In conclusion, (2,6-dimethoxyphenyl)methanesulfonyl fluoride (CAS No. 2229519-78-0) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its sulfonating properties enable diverse synthetic transformations, making it an indispensable tool for chemists working on drug development and molecular biology studies. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.